N-[3-(4-bromophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide

• Molecular Formula: C12H12BrN3OS
• Molecular Weight: 326.21 g/mol
• IUPAC Name: N-[3-(4-bromophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide
• InChI: InChI=1S/C12H12BrN3OS/c1-7(2)11(17)15-12-14-10(16-18-12)8-3-5-9(13)6-4-8/h3-7H,1-2H3,(H,14,15,16,17)
• InChI Key: JEWSLNZBOLRFKI-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=NC(=NS1)C2=CC=C(C=C2)Br

Description

N-[3-(4-bromophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. It is a member of the thiadiazole family, which has been extensively studied for its diverse biological activities.

Scientific Research Applications

N-[3-(4-bromophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties. In addition, it has been found to be effective in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-[3-(4-bromophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide is not fully understood. However, it has been suggested that it exerts its therapeutic effects by modulating the activity of various enzymes and signaling pathways in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to activate the phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway, which plays a crucial role in cell survival and proliferation.
Biochemical and Physiological Effects:
N-[3-(4-bromophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide has been found to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death) in these cells. In addition, it has been shown to improve cognitive function and memory in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(4-bromophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide in lab experiments is its diverse biological activities. It can be used to study the mechanisms of inflammation, cancer, and neurodegenerative disorders. In addition, it is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound is its potential toxicity. It has been found to have cytotoxic effects on certain cell types and may cause adverse effects in vivo.

Future Directions

There are several future directions for research on N-[3-(4-bromophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide. One area of interest is its potential use as a therapeutic agent for neurodegenerative disorders. Further studies are needed to investigate its effects on cognitive function and memory in human subjects. Another area of interest is its potential use as an anti-cancer agent. More research is needed to determine its efficacy in different types of cancer and to identify the optimal dosage and administration route. Finally, future studies should focus on the development of novel derivatives of N-[3-(4-bromophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide with improved therapeutic properties and reduced toxicity.

Synthesis Methods

The synthesis of N-[3-(4-bromophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide involves the reaction of 4-bromoaniline with thiosemicarbazide in the presence of acetic acid to form 3-(4-bromophenyl)-1,2,4-thiadiazol-5-amine. This intermediate is then reacted with 2-methylpropanoyl chloride in the presence of triethylamine to form the final product, N-[3-(4-bromophenyl)-1,2,4-thiadiazol-5-yl]-2-methylpropanamide.